Cas no 227456-33-9 (3-Mercapto-2-methyl butanol)

3-Mercapto-2-methyl butanol structure
3-Mercapto-2-methyl butanol structure
Product Name:3-Mercapto-2-methyl butanol
CAS No:227456-33-9
MF:C5H12OS
MW:120.213180541992
CID:1079835
PubChem ID:22327742
Update Time:2025-08-02

3-Mercapto-2-methyl butanol Chemical and Physical Properties

Names and Identifiers

    • 3-mercapto-2-methyl-1-butanol
    • 2-methyl-3-sulfanylbutan-1-ol
    • 1-butanol, 3-mercapto-2-methyl-
    • 3-mercapto-2-methylbutanol
    • 3-Mercapto-2-methyl butanol
    • Inchi: 1S/C5H12OS/c1-3-4(2)5(6)7/h4-7H,3H2,1-2H3
    • InChI Key: MRVKDGZLSALAIU-UHFFFAOYSA-N
    • SMILES: SC(C(C)CC)O

Computed Properties

  • Exact Mass: 120.06096
  • Monoisotopic Mass: 120.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 47.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 21.2Ų

Experimental Properties

  • Density: 0.974
  • Boiling Point: 190.1°C at 760 mmHg
  • Flash Point: 68.8°C
  • Refractive Index: 1.472
  • PSA: 20.23
  • FEMA: 3993 | ERYTHRO AND THREO-3-MERCAPTO-2-METHYLBUTAN-1-OL

3-Mercapto-2-methyl butanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M433380-500mg
3-​Mercapto-​2-​methyl butanol
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$ 3000.00 2023-09-06
Enamine
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227456-33-9 95.0%
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227456-33-9 95.0%
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Enamine
EN300-7585774-0.25g
2-methyl-3-sulfanylbutan-1-ol
227456-33-9 95.0%
0.25g
$538.0 2025-02-24
Enamine
EN300-7585774-0.5g
2-methyl-3-sulfanylbutan-1-ol
227456-33-9 95.0%
0.5g
$847.0 2025-02-24
Enamine
EN300-7585774-1.0g
2-methyl-3-sulfanylbutan-1-ol
227456-33-9 95.0%
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$1086.0 2025-02-24
Enamine
EN300-7585774-2.5g
2-methyl-3-sulfanylbutan-1-ol
227456-33-9 95.0%
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$2127.0 2025-02-24
Enamine
EN300-7585774-5.0g
2-methyl-3-sulfanylbutan-1-ol
227456-33-9 95.0%
5.0g
$3147.0 2025-02-24
Enamine
EN300-7585774-10.0g
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$4667.0 2025-02-24
1PlusChem
1P00347B-100mg
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$302.00 2024-05-24
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